Cas no 54001-10-4 (5-Thiazolecarboxylic acid, 4-methyl-2-(3-methylphenyl)-, ethyl ester)

• Product Name: 5-Thiazolecarboxylic acid, 4-methyl-2-(3-methylphenyl)-, ethyl ester
• CAS No: 54001-10-4
• MF: C₁₄H₁₅NO₂S
• MW: 261.33940243721
• CID: 355882
• PubChem ID: 12307244
• Update Time: 2025-06-08

5-Thiazolecarboxylic acid, 4-methyl-2-(3-methylphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 4-methyl-2-(3-methylphenyl)-, ethyl ester
• ethyl 4-methyl-2-(3-methylphenyl)-1,3-thiazole-5-carboxylate
• ETHYL 4-METHYL-2-(3-METHYLPHENYL)THIAZOLE-5-CARBOXYLATE
• DTXSID20486882
• 54001-10-4
• ethyl 4-methyl-2-(m-tolyl)thiazole-5-carboxylate
• SCHEMBL12875919
• Ethyl4-Methyl-2-(3-methylphenyl)thiazole-5-carboxylate
• AKOS008252386

• MDL： MFCD11845862
• Inchi： 1S/C14H15NO2S/c1-4-17-14(16)12-10(3)15-13(18-12)11-7-5-6-9(2)8-11/h5-8H,4H2,1-3H3
• InChI Key： ULDYDQHFMPBOPW-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C)N=C1C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 261.08245
• Monoisotopic Mass: 261.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 39.19

Additional information on 5-Thiazolecarboxylic acid, 4-methyl-2-(3-methylphenyl)-, ethyl ester

Comprehensive Overview of 5-Thiazolecarboxylic acid, 4-methyl-2-(3-methylphenyl)-, ethyl ester (CAS No. 54001-10-4)

5-Thiazolecarboxylic acid, 4-methyl-2-(3-methylphenyl)-, ethyl ester (CAS No. 54001-10-4) is a specialized organic compound belonging to the thiazole family. This ester derivative is widely recognized for its unique chemical structure, which combines a thiazole ring with a methylphenyl substituent and an ethyl ester group. Its molecular formula is C₁₄H₁₅NO₂S, and it exhibits properties that make it valuable in various industrial and research applications.

The compound's thiazole core is a heterocyclic ring containing both sulfur and nitrogen atoms, which contributes to its reactivity and versatility. Researchers and chemists often explore thiazole derivatives for their potential in pharmaceuticals, agrochemicals, and material science. The presence of the ethyl ester group enhances its solubility in organic solvents, making it a useful intermediate in synthetic chemistry.

In recent years, the demand for specialty chemicals like 5-Thiazolecarboxylic acid, 4-methyl-2-(3-methylphenyl)-, ethyl ester has surged due to advancements in drug discovery and green chemistry. This compound is frequently investigated for its role in developing bioactive molecules and catalysts. Its structural features align with the growing interest in sustainable synthesis and molecular design, topics that dominate modern chemical research.

One of the key trends in the chemical industry is the focus on high-performance intermediates that can streamline complex reactions. CAS No. 54001-10-4 fits this category, as its methylphenyl-thiazole scaffold offers a balance of stability and reactivity. This makes it a candidate for applications in fine chemicals and functional materials, where precision and efficiency are paramount.

From an analytical perspective, 5-Thiazolecarboxylic acid, 4-methyl-2-(3-methylphenyl)-, ethyl ester is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm its purity and structural integrity, which are critical for researchers and manufacturers. The compound's spectral data and physical properties are well-documented, aiding in its identification and quality control.

The versatility of thiazole-based compounds has also sparked interest in their potential for electronic materials and optoelectronics. With the rise of organic electronics, researchers are exploring how derivatives like CAS No. 54001-10-4 can contribute to light-emitting diodes (LEDs) and solar cells. This aligns with the global push toward renewable energy and energy-efficient technologies.

In summary, 5-Thiazolecarboxylic acid, 4-methyl-2-(3-methylphenyl)-, ethyl ester (CAS No. 54001-10-4) is a multifaceted compound with significant potential in chemical synthesis, material science, and pharmaceutical research. Its unique structure and properties make it a subject of ongoing study, particularly in fields prioritizing innovation and sustainability. As the chemical industry evolves, this compound is likely to remain a key player in advancing cutting-edge technologies.